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Compound of Interest

Compound Name: Ethyl Butyrylacetate-d5

Cat. No.: B15550715

Audience: Researchers, scientists, and drug development professionals.

Disclaimer: This document provides a comprehensive overview of the safe handling
procedures for Ethyl Butyrylacetate-d5. A specific Material Safety Data Sheet (MSDS) or
Safety Data Sheet (SDS) for the deuterated compound, Ethyl Butyrylacetate-d5, is not readily
available. The following information is therefore based on the well-documented properties of its
non-deuterated analogue, Ethyl Butyrylacetate (CAS No. 3249-68-1). This approach is
standard practice, as the substitution of hydrogen with deuterium atoms is not expected to
significantly alter the compound's primary chemical hazards. However, additional precautions
related to the handling of deuterated compounds to ensure isotopic integrity are included.

Chemical Identification and Physical Properties

Ethyl Butyrylacetate-d5 is the deuterated form of Ethyl Butyrylacetate, an organic compound
used in the synthesis of pharmaceutical agents.[1] While specific physical constants for the d5
variant are not published, the properties of the non-deuterated compound provide a reliable
baseline for handling and storage.

Table 1: Physical and Chemical Properties of Ethyl Butyrylacetate
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Property

Value

Source(s)

Molecular Formula

CsH1403 (d5: CsDsHo03)

[2](3]

158.19 g/mol (d5: 163.23

Molecular Weight gmol ) [2]
Appearance Clear, colorless liquid [41[5]
Odor Fruity, pineapple-like 516171
Boiling Point 104 °C @ 22 mm Hg [1][5]
Melting Point -93 °C (-135 °F) [7]
Density 0.989 g/mL at 25 °C [1][5]

Refractive Index

n20/D 1.427

[1]5]

Vapor Pressure

0.243 mmHg at 25 °C

[5]

Water Solubility

Immiscible/Slightly soluble

[5][6]

Storage Condition

Sealed in dry, room

temperature

[5]

Hazard Identification and Toxicology

Ethyl Butyrylacetate is classified as a combustible liquid and is considered harmful if

swallowed.[4][8] The toxicological properties have not been fully investigated, and it should be

handled with care in a laboratory setting.[4]

Table 2: Hazard Classification and Toxicological Data
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Classification &
Hazard Type . Source(s)
Precautionary Statements

Combustible liquid (Category

OSHA Hazard Class 4), Acute oral toxicity [4]
(Category 4)

Signal Word Warning [4]18]
H226/H227:

Hazard Statements Flammable/Combustible liquid [8]
and vapor.

P210: Keep away from heat,
Precautionary Statements sparks, open flames, and hot [8]

surfaces.

P280: Wear protective
gloves/eye protection/face

protection.

P301 + P312: IF
SWALLOWED: Call a POISON

8

CENTER or doctor if you feel 18]

unwell.

o LD50 Oral (Rat): > 2,000

Acute Oral Toxicity [9]

mg/kg
o No skin irritation observed in
Skin Irritation [9][10]

rat studies.

) o Not identified as a carcinogen
Carcinogenicity ov IARC of NTP [9]
y or :

Safe Handling and Storage Procedures

Proper handling and storage are critical to ensure both personnel safety and the isotopic
integrity of Ethyl Butyrylacetate-d5.
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Engineering Controls and Personal Protective
Equipment (PPE)

e Ventilation: Use in a well-ventilated area. For procedures that may generate vapors or
aerosols, a chemical fume hood is required.[4][9]

o Eye Protection: Wear appropriate protective eyeglasses or chemical safety goggles as
described by OSHA's eye and face protection regulations in 29 CFR 1910.133 or European
Standard EN166.[4]

« Skin and Body Protection: Wear appropriate protective gloves (e.g., nitrile) and a lab coat to
prevent skin exposure.[4] Flame-retardant antistatic protective clothing is recommended if
handling large quantities.

» Respiratory Protection: Generally not required under normal use with adequate ventilation.[8]
If vapors are generated, use a NIOSH/MSHA-approved respirator.[9]

General Handling and Hygiene

e Wash hands and any exposed skin thoroughly after handling.[4][8]

Do not eat, drink, or smoke in areas where the chemical is handled.[4][8]

Avoid contact with skin, eyes, and clothing.[8]

Avoid breathing vapors or mists.[4]

Keep away from ignition sources such as open flames, hot surfaces, and sparks.[4] Take
precautionary measures against static discharge.[9]

Storage Conditions

o Keep containers tightly closed in a dry, cool, and well-ventilated place.[4]
» Store away from heat, sparks, and flame.[4][8]

e Incompatible Materials: Avoid contact with strong oxidizing agents, acids, and bases.[4][5]
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o Deuterated Compound Specific Storage: To maintain isotopic purity, store under an inert

atmosphere (e.g., argon or nitrogen) to prevent H-D exchange with atmospheric moisture.

[11][12] Store in amber vials or in the dark to prevent photodegradation.[11] For long-term

storage, temperatures of -20°C are often recommended.[11]

Emergency and First Aid Procedures

Table 3: First Aid Measures

Exposure Route

First Aid Procedure

Source(s)

Ingestion

If swallowed, call a POISON
CENTER or doctor. Rinse
mouth. Do NOT induce
vomiting. If conscious, drink 2-

4 cupfuls of milk or water.

[4113]

Inhalation

Remove to fresh air. If not
breathing, give artificial
respiration. If breathing is
difficult, give oxygen. Seek

medical attention.

[4113]

Skin Contact

Take off immediately all
contaminated clothing. Rinse
skin with plenty of water and
soap/shower. Wash clothing

before reuse.

[l13]

Eye Contact

Rinse immediately with plenty

of water, also under the

eyelids, for at least 15 minutes.

Remove contact lenses if
present and easy to do. Get

medical aid.

[41010][13]

Fire and Spill Response
Fire-Fighting Measures
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e Flash Point: 78 °C (172.4 °F)[13]

o Extinguishing Media: Use water spray, dry chemical, carbon dioxide (CO3), or alcohol-
resistant foam.[4] Water mist may be used to cool closed containers.[4]

o Specific Hazards: The material is combustible and containers may explode when heated.[4]
Vapors are heavier than air and may spread along floors, creating a risk of explosion.[9]
Thermal decomposition can release irritating gases like carbon monoxide and carbon
dioxide.[4]

» Protective Equipment: Wear a self-contained breathing apparatus (SCBA) and full protective
gear.[4][13]

Accidental Release Measures

o Personal Precautions: Ensure adequate ventilation and remove all sources of ignition.[9][10]
Avoid breathing vapors and contact with skin or eyes.[10]

o Containment and Cleanup: Cover drains. Soak up the spill with an inert absorbent material
(e.g., sand, silica gel, vermiculite) and collect it into suitable, closed containers for disposal.

[4]

Experimental Protocols and Workflows
Protocol: Preparation of Stock Solutions
To preserve the isotopic integrity of Ethyl Butyrylacetate-d5, specific protocols for solution

preparation should be followed.

o Equilibration: Allow the sealed vial of the compound to equilibrate to room temperature
before opening to prevent condensation of atmospheric moisture.[11]

o Inert Atmosphere: Whenever possible, handle the compound under a dry, inert atmosphere
(e.g., in a glovebox with nitrogen or argon).[11][12]

e Solvent Choice: Use anhydrous, deuterated solvents to prepare solutions. This minimizes
the risk of hydrogen-deuterium (H-D) exchange.[12] Avoid acidic or basic solutions which can
catalyze this exchange.[11]
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 Dissolution: Quantitatively transfer the standard to a Class A volumetric flask. Add a small
amount of the chosen solvent to dissolve the compound completely. Sonication may be used
to ensure full dissolution.[11]

» Dilution: Once dissolved, dilute to the mark with the solvent. Stopper the flask and mix
thoroughly by inverting it multiple times.[11]

o Storage: Store the resulting solution in a tightly sealed container, protected from light, and at
the recommended temperature (4°C for short-term, -20°C for long-term).[11]

Visualized Workflows and Relationships

The following diagrams illustrate the safe handling workflow and the relationship between
chemical hazards and required safety precautions.
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Caption: Workflow for safe handling of Ethyl Butyrylacetate-d5.
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Caption: Relationship between hazards and mitigation measures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Technical Guide to the Safe Handling of Ethyl
Butyrylacetate-d5]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15550715#ethyl-butyrylacetate-d5-msds-and-safe-
handling-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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